2-(6-ethyl-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-ethyl-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H26N2O5S/c1-4-19-11-14-23-21(15-19)27(31)25(35(32,33)20-12-9-18(2)10-13-20)16-29(23)17-26(30)28-22-7-5-6-8-24(22)34-3/h5-16H,4,17H2,1-3H3,(H,28,30)
• InChI Key: BQNJRCLKJOHNHO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)C)CC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C27H26N2O5S
• Molecular Weight: 490.6 g/mol

Description

2-(6-ethyl-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(2-methoxyphenyl)acetamide, also known as EOTA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study explores the metabolism of various chloroacetamide herbicides in human and rat liver microsomes, providing insights into the metabolic pathways that could potentially apply to similar compounds, including the metabolic activation pathway leading to DNA-reactive products. Such studies are crucial for understanding the environmental and health impacts of these compounds (Coleman et al., 2000).

Structural Aspects and Properties of Salt and Inclusion Compounds

Research on the structural aspects of amide-containing isoquinoline derivatives reveals how these compounds interact with mineral acids to form gels or crystalline solids. This study highlights the potential applications of similar compounds in material science, particularly in the development of new materials with specific optical properties (Karmakar et al., 2007).

Antitumor Activity of Methoxy‐indoloisoquinolines

A study on the synthesis and antitumor activity of methoxy‐indolo[2,1‐a]isoquinolines and their dihydroderivatives demonstrates the potential therapeutic applications of similar compounds. This research could inform the development of new anticancer agents, highlighting the importance of structural modifications in enhancing biological activity (Ambros et al., 1988).

Synthesis and Pharmacological Studies on Quinoline Derivatives

The synthesis of novel quinoline derivatives and their potential biological activities underscores the versatility of quinoline-based compounds in pharmacology. While this study focuses on pharmacological aspects, it suggests a wide range of possible applications for similar compounds in medicinal chemistry (Bhambi et al., 2010).